Cas no 210043-80-4 (Lithium tricyanomethanide, acetonitrile solvate)
Lithium tricyanomethanide, acetonitrile solvate Chemical and Physical Properties
Names and Identifiers
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- Lithium tricyanomethanide, acetonitrile solvate
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- Inchi: 1S/C4N3.Li/c5-1-4(2-6)3-7;/q-1;+1
- InChI Key: UZQWVBVSXAWRJC-UHFFFAOYSA-N
- SMILES: [C-](C#N)(C#N)C#N.[Li+]
Lithium tricyanomethanide, acetonitrile solvate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB582982-25 g |
Lithium tricyanomethanide, 99%; . |
210043-80-4 | 99% | 25g |
€390.40 | 2023-03-11 | |
| abcr | AB582982-100 g |
Lithium tricyanomethanide, 99%; . |
210043-80-4 | 99% | 100g |
€802.20 | 2023-03-11 | |
| abcr | AB582982-25g |
Lithium tricyanomethanide, 99%; . |
210043-80-4 | 99% | 25g |
€448.40 | 2025-04-20 | |
| abcr | AB582982-100g |
Lithium tricyanomethanide, 99%; . |
210043-80-4 | 99% | 100g |
€924.00 | 2025-04-20 | |
| abcr | AB582982-250g |
Lithium tricyanomethanide, 99%; . |
210043-80-4 | 99% | 250g |
€1820.10 | 2025-04-20 |
Lithium tricyanomethanide, acetonitrile solvate Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Lithium tricyanomethanide, acetonitrile solvate
Recent Advances in Lithium Tricyanomethanide, Acetonitrile Solvate (CAS: 210043-80-4) Research
Lithium tricyanomethanide, acetonitrile solvate (CAS: 210043-80-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique electrochemical properties and potential applications in energy storage and drug delivery systems. Recent studies have focused on its synthesis, structural characterization, and functional applications, providing new insights into its utility in advanced materials and biomedical technologies.
A 2023 study published in the Journal of Materials Chemistry A explored the electrochemical stability of lithium tricyanomethanide in acetonitrile-based electrolytes. The researchers demonstrated that this compound exhibits exceptional ionic conductivity and thermal stability, making it a promising candidate for next-generation lithium-ion batteries. The study also highlighted the role of acetonitrile solvation in enhancing the compound's performance under high-voltage conditions, which could address current limitations in battery technology.
In the pharmaceutical domain, a recent preprint on bioRxiv investigated the potential of lithium tricyanomethanide as a novel excipient for drug formulations. The study revealed that the acetonitrile solvate form improves the solubility and bioavailability of poorly water-soluble drugs, particularly in oncology therapeutics. This finding opens new avenues for formulating more effective and stable drug delivery systems, especially for targeted cancer treatments.
Structural analysis of lithium tricyanomethanide, acetonitrile solvate has also been a focus of recent research. A 2024 Nature Communications paper employed X-ray crystallography and DFT calculations to elucidate the molecular interactions between lithium tricyanomethanide and acetonitrile. The study provided atomic-level insights into the solvation structure, which is crucial for understanding the compound's behavior in various solvents and its potential applications in catalysis and organic synthesis.
From a safety and regulatory perspective, a comprehensive toxicological assessment of lithium tricyanomethanide was published in Chemical Research in Toxicology (2023). The study concluded that while the compound shows low acute toxicity, its long-term effects and environmental impact require further investigation, particularly concerning its potential accumulation in biological systems and degradation pathways in aqueous environments.
Looking forward, researchers are exploring the integration of lithium tricyanomethanide, acetonitrile solvate into flexible electronics and biosensor applications. Preliminary results from a multinational collaboration suggest that the compound's unique redox properties could enable the development of stretchable energy storage devices and highly sensitive diagnostic tools, potentially revolutionizing personalized medicine approaches.
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